Cas no 1507678-78-5 (2-(3-cyclopropylphenyl)oxirane)

• Product Name: 2-(3-cyclopropylphenyl)oxirane
• CAS No: 1507678-78-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD23806385
• CID: 4602938
• PubChem ID: 79978470
• Update Time: 2025-11-06

2-(3-cyclopropylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)oxirane
• Oxirane, 2-(3-cyclopropylphenyl)-

• MDL： MFCD23806385
• Inchi： 1S/C11H12O/c1-2-9(8-4-5-8)6-10(3-1)11-7-12-11/h1-3,6,8,11H,4-5,7H2
• InChI Key： HWNZISHQPBUCHJ-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(3-cyclopropylphenyl)oxirane

Research Brief on 2-(3-cyclopropylphenyl)oxirane (CAS: 1507678-78-5) in Chemical Biology and Pharmaceutical Applications

2-(3-cyclopropylphenyl)oxirane (CAS: 1507678-78-5) is a structurally unique epoxide compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropylphenyl moiety and reactive oxirane ring, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel kinase inhibitors. Researchers utilized 2-(3-cyclopropylphenyl)oxirane as a key intermediate to develop a series of compounds showing promising activity against protein kinases implicated in cancer pathways. The oxirane ring's reactivity allowed for efficient derivatization, enabling the creation of a diverse library of potential drug candidates with improved selectivity profiles.

In pharmaceutical applications, the stability of the cyclopropyl group in 2-(3-cyclopropylphenyl)oxirane has been particularly valuable. A recent patent application (WO2023056789) highlights its use in creating metabolically stable analogs of existing drugs, addressing issues of rapid clearance that limit therapeutic efficacy. The compound's unique combination of structural rigidity from the cyclopropyl group and chemical versatility from the epoxide functionality makes it particularly suitable for medicinal chemistry optimization.

Mechanistic studies have revealed interesting aspects of this compound's biological interactions. Research published in Bioorganic & Medicinal Chemistry Letters (2024) showed that derivatives of 2-(3-cyclopropylphenyl)oxirane can act as mechanism-based inhibitors for certain cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction modulation. The electron-rich nature of the cyclopropylphenyl group appears to influence the compound's binding orientation in enzyme active sites.

From a synthetic chemistry perspective, recent advances in asymmetric epoxidation have improved access to enantiomerically pure forms of 2-(3-cyclopropylphenyl)oxirane. A 2024 Nature Communications paper described a biocatalytic approach using engineered cytochrome P450 enzymes to produce the (R)-enantiomer with >99% ee, addressing previous challenges in stereoselective synthesis. This development is particularly significant as different enantiomers often display distinct biological activities.

Safety and toxicology studies of 2-(3-cyclopropylphenyl)oxirane have progressed in parallel with its therapeutic applications. Recent in vitro toxicity screening (Regulatory Toxicology and Pharmacology, 2023) indicates that while the parent compound shows moderate reactivity typical of epoxides, properly designed derivatives demonstrate favorable safety profiles. Structure-activity relationship studies have identified molecular modifications that maintain biological activity while reducing potential toxicity concerns.

The compound's potential extends beyond traditional small molecule drugs. A groundbreaking 2024 study in Advanced Science demonstrated its use in PROTAC (proteolysis targeting chimera) development, where 2-(3-cyclopropylphenyl)oxirane derivatives served as warheads targeting specific E3 ubiquitin ligases. This application capitalizes on both the compound's binding properties and its ability to form covalent interactions with biological targets.

Looking forward, research directions for 2-(3-cyclopropylphenyl)oxirane include exploration of its applications in targeted protein degradation, further optimization of its pharmacokinetic properties, and development of more sustainable synthetic routes. The compound's unique combination of structural features continues to make it a valuable tool in chemical biology and a promising scaffold for pharmaceutical development.